Cas no 112748-45-5 (2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine)

• Product Name: 2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine
• CAS No: 112748-45-5
• MF: C₉H₄Cl₂FN₃O
• MW: 260.051962852478
• MDL: MFCD05154988
• CID: 129902
• PubChem ID: 2782795
• Update Time: 2025-11-02

2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-dichloro-6-(3-fluorophenoxy)-
• 2,4-DICHLORO-6-(3-FLUOROPHENOXY)-1,3,5-TRIAZINE
• AC1MD33V
• ACMC-1BVPZ
• CTK4A7955
• MolPort-001-777-903
• PC8098
• SBB102251
• PS-11142
• AKOS009158248
• DTXSID30382301
• A802642
• MFCD05154988
• SB73257
• 112748-45-5
• DB-239517
• 645-147-7
• DTXCID60333326
• 2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine

• MDL： MFCD05154988
• Inchi： 1S/C9H4Cl2FN3O/c10-7-13-8(11)15-9(14-7)16-6-3-1-2-5(12)4-6/h1-4H
• InChI Key： POKWKMCRFXFTIO-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)OC1C=CC=C(C=1)F)Cl

Computed Properties

• Exact Mass: 258.97172
• Monoisotopic Mass: 258.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.549
• Boiling Point: 423°Cat760mmHg
• Flash Point: 209.6°C
• Refractive Index: 1.591
• PSA: 47.9

2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine

2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine (CAS No. 112748-45-5): A Comprehensive Overview

2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine (CAS No. 112748-45-5) is a specialized triazine derivative that has garnered significant attention in the field of organic chemistry and material science. This compound, characterized by its unique fluorophenoxy and dichloro substituents, exhibits remarkable properties that make it valuable for various applications. In this article, we delve into the chemical characteristics, synthesis methods, applications, and market trends of this intriguing molecule.

The molecular structure of 2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine features a central 1,3,5-triazine ring, which is a nitrogen-containing heterocycle known for its stability and versatility. The presence of chlorine and fluorine atoms enhances its reactivity, making it a useful intermediate in the synthesis of more complex compounds. Researchers often explore its potential in agrochemicals, pharmaceuticals, and advanced materials, aligning with current trends in sustainable chemistry and green synthesis.

One of the most frequently asked questions about 2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine is its role in crop protection. With the growing demand for eco-friendly pesticides and herbicides, this compound has been studied for its potential to act as a precursor in the development of novel agrochemicals. Its ability to inhibit certain enzymatic processes in pests makes it a candidate for integrated pest management (IPM) systems, which are gaining traction among farmers and agricultural researchers.

In the pharmaceutical industry, 2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine is explored for its bioactive properties. The fluorophenoxy moiety, in particular, is known to enhance the bioavailability and metabolic stability of drug molecules. This has led to investigations into its use as a building block for anticancer agents and antimicrobial compounds, addressing the urgent need for new therapeutics in the face of rising antibiotic resistance.

The synthesis of 2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine typically involves the reaction of cyanuric chloride with 3-fluorophenol under controlled conditions. This process highlights the importance of selective functionalization and reaction optimization, which are key topics in modern synthetic chemistry. Researchers are also exploring greener alternatives, such as catalytic methods and solvent-free reactions, to reduce the environmental impact of its production.

From a market perspective, the demand for 2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine is expected to grow, driven by its applications in high-performance materials. For instance, its incorporation into polymeric matrices can improve thermal stability and flame retardancy, making it suitable for electronics and aerospace industries. This aligns with the global push for lightweight and durable materials in advanced manufacturing.

Safety and handling of 2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine are critical considerations for laboratories and industrial settings. Proper personal protective equipment (PPE) and ventilation systems are recommended to mitigate exposure risks. Regulatory compliance, particularly with REACH and EPA guidelines, ensures that its use remains within safe and sustainable limits.

In conclusion, 2,4-Dichloro-6-(3-fluorophenoxy)-1,3,5-triazine (CAS No. 112748-45-5) is a multifaceted compound with promising applications across multiple industries. Its unique chemical properties, coupled with ongoing research into its potential uses, position it as a molecule of interest for scientists and engineers alike. As the fields of agrochemicals, pharmaceuticals, and advanced materials continue to evolve, this compound is likely to play an increasingly important role in addressing contemporary challenges.